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Compound of Interest

Compound Name:
2-Methyl-1H-indole-3-carboxylic

acid

Cat. No.: B1274634 Get Quote

Abstract
This application note provides a detailed protocol for the purification of 2-Methyl-1H-indole-3-
carboxylic acid, a key intermediate in the synthesis of various biologically active molecules.

The primary method detailed is recrystallization, a robust and efficient technique for obtaining

high-purity solid material. This document is intended for researchers, scientists, and

professionals in drug development and chemical synthesis who require a reliable method for

purifying this compound. All quantitative data is summarized in tables, and the experimental

workflow is visualized.

Physicochemical Properties
2-Methyl-1H-indole-3-carboxylic acid is a solid compound with the following properties:
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Property Value Reference

Molecular Formula C₁₀H₉NO₂ [1][2][3]

Molecular Weight 175.18 g/mol [2]

Appearance Solid [1]

Purity (Commercial) Typically ~95% [1][4]

Melting Point ~150 °C [5]

IUPAC Name
2-methyl-1H-indole-3-

carboxylic acid
[2]

Purification Protocol: Recrystallization from Ethanol
Recrystallization is a highly effective method for purifying solid organic compounds. The

principle relies on the differential solubility of the target compound and its impurities in a chosen

solvent at different temperatures. For 2-Methyl-1H-indole-3-carboxylic acid, ethanol has

been shown to be an effective recrystallization solvent.[5]

2.1. Materials and Equipment

Crude 2-Methyl-1H-indole-3-carboxylic acid

Ethanol (Reagent Grade)

Distilled Water

Erlenmeyer flasks

Heating mantle or hot plate with magnetic stirring

Magnetic stir bar

Condenser (optional, to prevent solvent loss)

Buchner funnel and flask
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Filter paper

Ice bath

Spatula

Vacuum oven or desiccator

2.2. Experimental Procedure

Dissolution: Place the crude 2-Methyl-1H-indole-3-carboxylic acid into an Erlenmeyer flask

equipped with a magnetic stir bar. For every 1 gram of crude material, add approximately 15-

20 mL of ethanol.

Heating: Gently heat the mixture on a hot plate while stirring. Bring the solvent to a slow boil.

Continue to add small portions of ethanol until all the solid has completely dissolved. Avoid

adding a large excess of solvent to ensure good recovery.

Hot Filtration (Optional): If insoluble impurities are visible in the hot solution, perform a hot

filtration. Place a funnel with fluted filter paper over a pre-heated receiving flask and pour the

hot solution through it to remove the impurities. This step should be done quickly to prevent

premature crystallization.

Cooling and Crystallization: Remove the flask from the heat source and allow it to cool slowly

to room temperature. Covering the flask will prevent contamination and slow the cooling rate,

which promotes the formation of larger, purer crystals.

Ice Bath: Once the flask has reached room temperature and crystal formation appears

complete, place it in an ice bath for at least 30 minutes to maximize the yield of the purified

product.

Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel and filter

paper.

Washing: Wash the collected crystals with a small amount of ice-cold ethanol to remove any

remaining soluble impurities from the crystal surfaces.
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Drying: Transfer the purified crystals to a watch glass and dry them in a vacuum oven or a

desiccator until a constant weight is achieved.

2.3. Expected Results

Parameter Expected Value

Recovery Yield 60-85% (Varies with initial purity)

Purity (Post-Recrystallization) >98%

Melting Point (Purified) 149-151 °C

Appearance Crystalline solid

Workflow Visualization
The following diagram illustrates the key steps in the purification protocol for 2-Methyl-1H-
indole-3-carboxylic acid.
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Start: Crude
2-Methyl-1H-indole-3-carboxylic acid

1. Dissolve in
minimum hot ethanol

2. Hot Filtration
(if necessary)

3. Cool Slowly
to Room Temperature

4. Chill in
Ice Bath

5. Isolate Crystals via
Vacuum Filtration

6. Wash with
Ice-Cold Ethanol

7. Dry Under
Vacuum

End: Purified Product
(>98% Purity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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